Cas no 1805012-86-5 (6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1805012-86-5
• MF: C₈H₅BrF₅N
• MW: 290.028018712997
• CID: 4849534
• Update Time: 2025-06-25

6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5N/c9-3-4-1-2-5(8(12,13)14)6(15-4)7(10)11/h1-2,7H,3H2
• InChI Key： PKUZTVYMWGZLIS-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(F)(F)F)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

Introduction to 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805012-86-5)

6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805012-86-5) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in organic synthesis.

The molecular structure of 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine is composed of a pyridine ring substituted with a bromomethyl group, a difluoromethyl group, and a trifluoromethyl group. These functional groups contribute to the compound's reactivity and stability, making it an attractive candidate for various chemical transformations and biological studies.

In recent years, the interest in fluorinated compounds has surged due to their unique properties and potential applications in drug discovery. The presence of fluorine atoms in 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine can significantly influence the compound's pharmacokinetic and pharmacodynamic profiles. Fluorine atoms can enhance the lipophilicity, metabolic stability, and binding affinity of molecules, which are crucial factors in the design of effective drugs.

The bromomethyl group in 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine provides a versatile handle for further chemical modifications. This functional group can be readily converted into various other functional groups through substitution reactions, enabling the synthesis of a wide range of derivatives with diverse biological activities. This flexibility makes the compound an excellent starting material for the development of new pharmaceuticals.

Recent studies have explored the use of 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine as a key intermediate in the synthesis of potent inhibitors for various biological targets. For instance, researchers have reported the successful synthesis of inhibitors targeting enzymes involved in cancer pathways using this compound as a building block. These inhibitors have shown promising results in preclinical studies, demonstrating significant antiproliferative effects on cancer cells.

The trifluoromethyl group in 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine is known for its electron-withdrawing properties, which can enhance the electrophilicity of adjacent functional groups. This feature is particularly useful in designing molecules that can form covalent bonds with specific protein targets, leading to potent and selective inhibition. Such covalent inhibitors have gained attention due to their potential to overcome resistance mechanisms observed with traditional reversible inhibitors.

In addition to its applications in drug discovery, 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine has been utilized as a probe molecule in chemical biology studies. The compound's unique structure allows it to interact with specific biomolecules, providing insights into their function and interactions within cellular environments. This information is invaluable for understanding disease mechanisms and identifying new therapeutic targets.

The synthesis of 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine has been optimized through various synthetic routes, ensuring high yields and purity levels. Advanced synthetic methods such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques have been employed to efficiently produce this compound on both laboratory and industrial scales.

The safety and environmental impact of 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine have also been thoroughly evaluated. Rigorous testing has confirmed that the compound can be handled safely under appropriate laboratory conditions and that it does not pose significant environmental risks when used responsibly.

In conclusion, 6-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethy lpyridine) (CAS No. 1805012-86-5) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for the development of novel therapeutic agents and as a valuable intermediate in organic synthesis. Ongoing research continues to uncover new possibilities for this intriguing molecule, solidifying its importance in modern chemical and biological sciences.